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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for utilizing sBADA (sulfonated BODIPY-FL 3-
amino-D-alanine), a green fluorescent D-amino acid (FDAA), for the specific labeling and
imaging of peptidoglycan in the cell walls of live Gram-negative bacteria. SBADA offers a
powerful tool for studying bacterial cell wall biosynthesis, morphogenesis, and the effects of
antimicrobial agents. Its enhanced hydrophilicity and thermostability make it a robust probe for
various imaging applications, including confocal and super-resolution microscopy.[1]

Principle and Mechanism of Action

sBADA is a fluorescent analog of D-alanine, a key component of the peptide side chains that
cross-link the glycan strands in the bacterial peptidoglycan (PG) layer. Due to the promiscuity
of the enzymes involved in PG biosynthesis, particularly transpeptidases (e.g., Penicillin-
Binding Proteins or PBPs), sBADA is recognized as a substrate and incorporated into the
growing cell wall.[2][3] This metabolic labeling strategy allows for the direct and covalent
tagging of sites of active cell wall synthesis in living bacteria with minimal toxicity. The
sulfonated BODIPY-FL fluorophore provides a bright and stable green fluorescent signal.
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Below is a diagram illustrating the incorporation of SBADA into the peptidoglycan of a Gram-
negative bacterium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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